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Compound of Interest

Compound Name: A-205

Cat. No.: B1598307

AG-205: A Pgrmcl Inhibitor

AG-205 is a small molecule inhibitor of the Progesterone Receptor Membrane Component 1
(Pgrmc1l), a protein implicated in various cellular processes, including cholesterol metabolism
and cancer progression.

Chemical Structure of AG-205

The chemical structure of AG-205 is cis-5-({[1-(4-chlorophenyl)-1H-tetraazol-5-
yl]sulfanyl}acetyl)-2,8-dimethyl-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole.[1]

Table 1: Physicochemical Properties of AG-205
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Property Value Reference
Molecular Formula C22H23CINeOS [1]
Molecular Weight 454.98 g/mol

CAS Number 1375078-57-1 [1]
Appearance Off-white to brown powder

Solubility Soluble in DMSO to 50 mM [2]
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Mechanism of Action and Signaling Pathway

AG-205 functions as a ligand for Pgrmcl, inhibiting its activity.[2] This inhibition has been
shown to affect multiple signaling pathways. In cancer cells, AG-205 inhibits cell viability and
cell cycle progression.[2] Additionally, it has been reported to prevent neuronal resistance to
hypoxia-ischemia by inhibiting NF-kB signaling and activating the BDNF/PI3K/AKT pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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